Aminobenzenesulfonic auristatin E-d8

• Molecular Formula: C37H64N6O8S
• Molecular Weight: 761.1 g/mol
• InChI: InChI=1S/C37H64N6O8S/c1-13-24(6)33(42(10)37(47)31(22(2)3)39-36(46)32(23(4)5)41(8)9)29(50-11)21-30(44)43-20-14-15-28(43)34(51-12)25(7)35(45)40-52(48,49)27-18-16-26(38)17-19-27/h16-19,22-25,28-29,31-34H,13-15,20-21,38H2,1-12H3,(H,39,46)(H,40,45)/t24-,25+,28-,29+,31?,32-,33-,34+/m0/s1/i2D3,3D3,22D,31D
• InChIKey: AZVFJNPRFUTRNO-JDHGTGQCSA-N

Quantifying ADC drug-linker conjugates with a payload-only internal standard introduces systematic error due to differential extraction and ionization of the linker moiety. This deuterated isotopologue matches the full analyte structure-preserving the aminobenzenesulfonic linker-to ensure co-elution and matched matrix effects per ICH M10. - **Mass shift:** +8 Da (non-exchangeable deuterium); eliminates isotopic cross-talk (<0.01% M+8 natural abundance) - **Application:** SIL-IS for intact conjugate & linker-containing catabolites in plasma/tissue; supports GLP bioanalysis & DAR determination - **Supply:** 1 mg to 1 g scales; batch-specific CoA; powder stable at -20°C (3 years)

Aminobenzenesulfonic Auristatin E-d8 – Overview

Aminobenzenesulfonic auristatin E-d8 (C₃₇H₅₆D₈N₆O₈S, MW 761.05) is the octa-deuterated isotopologue of Aminobenzenesulfonic auristatin E (unlabeled CAS 1800462-99-0), a drug-linker conjugate comprising the cytotoxic microtubule polymerization inhibitor Auristatin E covalently tethered to an aminobenzenesulfonic acid ADC linker [1]. The compound is supplied as a white to off-white solid at ≥98.0% chemical purity and is utilized exclusively as a stable isotope-labeled internal standard (SIL-IS) for liquid chromatography–tandem mass spectrometry (LC-MS/MS) quantification of the corresponding non-deuterated drug-linker conjugate in antibody-drug conjugate (ADC) pharmacokinetic, catabolism, and drug-release studies . Its +8 Da mass shift, conferred by eight deuterium atoms strategically placed on non-exchangeable positions within the auristatin backbone, enables mass-resolved differentiation from the protio analyte while preserving near-identical chromatographic retention, ionization efficiency, and extraction recovery .

SIL-IS for LC-MS/MS Stable isotope-labeled internal standard for ADC drug-linker quantification

Structure-matched Full aminobenzenesulfonic auristatin E conjugate; matches linker-intact catabolites

Non-exchangeable D8 Deuterium on alkyl side chains preserves mass shift during sample workup

• [1] MedChemExpress. Aminobenzenesulfonic auristatin E-d8 (Cat. No.: HY-145989S) – Product Datasheet. Available at: https://www.medchemexpress.eu/aminobenzenesulfonic-auristatin-e-d8.html View Source

Why Aminobenzenesulfonic Auristatin E-d8 Is Irreplaceable

Substituting Aminobenzenesulfonic auristatin E-d8 with a structurally distinct deuterated internal standard such as Auristatin E-d8 (which quantifies free payload only ) or MMAE-d8 (which quantifies monomethyl auristatin E, a different chemical entity ) introduces systematic quantification errors in ADC bioanalysis because the internal standard must match the analyte's full covalent structure—including the linker moiety—to co-extract, co-elute, and co-ionize identically through every step of sample preparation and LC-MS/MS detection [1]. Structural analog internal standards (e.g., maytansine used as IS for DM1 quantification) have been shown to inadequately compensate for matrix effects and ionization suppression in complex biological samples, whereas a stable isotope-labeled analog that is chemically identical to the analyte—differing only in isotopic composition—provides superior accuracy and precision [2]. The aminobenzenesulfonic linker moiety present in this drug-linker conjugate alters the physicochemical properties (logP, ionization efficiency, fragmentation pattern) relative to the free auristatin payload; therefore, only the deuterated form of the identical drug-linker conjugate can serve as a valid SIL-IS for quantifying the intact conjugate or its linker-containing catabolites in plasma, tissue homogenates, or cellular matrices [3].

Linker-absent deuterated standards

Auristatin E-d8 or MMAE-d8 lack the aminobenzenesulfonic linker, altering recovery, ionization, and chromatographic behavior; may lead to quantification bias.

Structural analog internal standards

Non-isotopic analogs (e.g., maytansine for DM1) inadequately compensate for matrix effects; retention and ionization differences may not be corrected.

Lower mass-shift labels

D1–D4 deuterated variants risk isotopic cross-talk with the protio analyte’s natural M+1 to M+4 envelope; may require post-acquisition correction.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source
• [2] Cheng, C.-N., et al. (2024). Quantifying payloads of antibody–drug conjugates using a postcolumn infused-internal standard strategy with LC–MS. Analytica Chimica Acta, 1298, 342412. Documenting limitations of structural analog internal standards for ADC payload quantification. View Source
• [3] Kaur, S., et al. (2013). Bioanalytical strategies for the measurement of antibody-drug conjugates. Bioanalysis, 5(2), 201–226. Review establishing that SIL-IS must match the analyte structure including linker for accurate ADC catabolite quantification. View Source

Aminobenzenesulfonic Auristatin E-d8: Key Differentiation Evidence

Isotopic Cross-Talk Elimination via Mass Shift

Aminobenzenesulfonic auristatin E-d8 incorporates eight deuterium atoms, producing a nominal mass shift of +8 Da relative to the non-deuterated Aminobenzenesulfonic auristatin E (unlabeled MW ~753 Da vs. d8 MW 761.05 Da) [1]. This +8 Da shift is considered optimal for quantitative LC-MS/MS because the natural abundance M+8 isotopic peak of the protio analyte—a ~600–800 Da molecule containing C, H, N, O, and S—is negligible (<0.01% relative abundance), effectively eliminating analyte-to-internal-standard cross-talk (cross-signal contribution) that routinely compromises accuracy when using +1 to +4 Da deuterated standards . In contrast, deuterated internal standards labeled with only 1–4 deuterium atoms (e.g., d1–d4 analogs) exhibit measurable cross-contribution from the analyte's natural M+1 through M+4 isotopic envelope, necessitating mathematical correction algorithms that add method complexity and can fail under non-linear detector response conditions [2]. The +8 Da shift places the internal standard's quantifier ion completely outside the natural isotopic envelope of the analyte .

Mass shift

Class-level inference

+8 Da vs hypothetical D1–D4 labels; >100× lower intrinsic cross-talk

Supports method accuracy evaluation without post-correction

Natural M+8 abundance negligible; validate with neat solution

Evidence Dimension	Mass shift between internal standard and analyte, and associated cross-talk risk
Target Compound Data	Aminobenzenesulfonic auristatin E-d8: MW 761.05 Da; nominal +8 Da shift; natural M+8 abundance of protio analyte <0.01%
Comparator Or Baseline	Hypothetical d1–d4 deuterated analogs: +1 to +4 Da shift; natural M+1 to M+4 abundance of protio analyte ~0.5–5%; measurable cross-talk requiring correction
Quantified Difference	>100-fold lower intrinsic cross-talk potential for +8 Da vs. +1 Da label; elimination of isotopic overlap correction requirement
Conditions	General principle of isotope dilution mass spectrometry; validated for D8-MMAE analog in LC-MS/MS quantification of MMAE in human plasma (BenchChem technical protocol)

Why This Matters

The +8 Da shift eliminates a known source of systematic quantification bias without requiring post-acquisition mathematical correction, directly improving method accuracy, linearity at the lower limit of quantification (LLOQ), and regulatory compliance readiness for ADC pharmacokinetic studies.

• [1] MedChemExpress. Aminobenzenesulfonic auristatin E-d8 (Cat. No.: HY-145989S) – Datasheet. Molecular Weight: 761.05; Formula: C₃₇H₅₆D₈N₆O₈S. View Source
• [2] Tan, A., & Awaiye, K. (2013). Correction for Isotopic Interferences between Analyte and Internal Standard in Quantitative Mass Spectrometry by a Nonlinear Calibration Function. Analytical Chemistry, 85(7), 3761–3768. View Source

Chemical Purity: Deuterated vs. Unlabeled Compound

Aminobenzenesulfonic auristatin E-d8 is commercially available at ≥98.0% chemical purity (Alfa Chemistry/Isotope Science ) or 98.02% (MedChemExpress, Cat. HY-145989S [1]). The corresponding non-deuterated Aminobenzenesulfonic auristatin E (TFA salt form, Cat. HY-145989A) is supplied at 99.39% purity by the same vendor [2]. The approximately 1.4 percentage-point purity differential between the deuterated free-base form and the non-deuterated TFA salt reflects the additional synthetic complexity and purification challenges inherent to deuterium incorporation, not a functional deficiency for internal standard applications: at ≥98.0% purity, any residual protio (non-deuterated) impurity contributes ≤2.0% to the internal standard signal, which is well within the ±15–20% accuracy acceptance criteria specified by FDA and EMA bioanalytical method validation guidance for internal standard performance at the LLOQ [3]. Importantly, isotopic purity (the mole fraction of d8 species vs. d0–d7 under-labeled species) must be assessed independently of chemical purity, as under-deuteration generates isotopic cross-talk that is not captured by HPLC-UV chemical purity measurements [4].

Purity

Cross-study comparable

98.02% (d8 free base) vs 99.39% (unlabeled TFA salt)

Purity may support quantification accuracy; isotopic enrichment must be verified

Check CoA for d8/d0–d7 distribution; HPLC purity alone insufficient

Evidence Dimension	Chemical purity specification (HPLC/UV area%)
Target Compound Data	Aminobenzenesulfonic auristatin E-d8 (free base): 98.02% (MCE), ≥98.0% (Alfa Chemistry)
Comparator Or Baseline	Aminobenzenesulfonic auristatin E TFA (non-deuterated, HY-145989A): 99.39% (MCE)
Quantified Difference	Δ ≈ −1.4 percentage points for d8 vs. non-deuterated TFA salt
Conditions	HPLC purity determination; vendor Certificate of Analysis (CoA) specifications

Why This Matters

The ≥98.0% purity meets the threshold where residual non-deuterated impurity does not materially degrade quantification accuracy; procurement evaluation should additionally require isotopic purity (d8 enrichment) certification on the CoA, as this parameter—not chemical purity alone—determines cross-talk potential in the MS detector.

• [1] MedChemExpress. Aminobenzenesulfonic auristatin E-d8 (Cat. No.: HY-145989S). Purity: 98.02%. COA and batch-specific datasheet available. View Source
• [2] Antpedia / MedChemExpress. Aminobenzenesulfonic auristatin E TFA (Cat. No.: HY-145989A). Purity: 99.39%. View Source
• [3] U.S. FDA. (2018). Bioanalytical Method Validation: Guidance for Industry. Section on internal standard performance: accuracy within ±15% (±20% at LLOQ). View Source
• [4] Gu, H., et al. (2022). Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry. Bioanalysis, 14(8), 507–524. View Source

Structural Specificity for Linker-Intact Catabolite Quantification

Aminobenzenesulfonic auristatin E-d8 is structurally distinct from payload-only deuterated internal standards (e.g., Auristatin E-d8, MMAE-d8) because it retains the entire aminobenzenesulfonic acid linker moiety covalently attached to the auristatin E warhead [1]. This structural completeness is critical for ADC programs employing non-cleavable linkers or evaluating linker-containing catabolites: upon intracellular ADC proteolysis, the released drug species is not free auristatin E but rather a linker-warhead conjugate (e.g., cysteine-linker-auristatin E), and quantification of this catabolite requires an internal standard that matches the full linker-warhead structure to ensure identical extraction, chromatographic, and ionization behavior [2]. Using Auristatin E-d8 (MW 740.05, free payload only ) as an internal standard for quantifying an aminobenzenesulfonic-linked auristatin catabolite introduces differential recovery bias because the linker moiety significantly alters the molecule's logP, protein binding, and electrospray ionization efficiency relative to the free payload [3]. The d8 drug-linker conjugate IS eliminates this structure-dependent variability [4].

Structural specificity

Class-level inference

Full drug-linker conjugate vs free payload standard (ΔlogP, Δretention)

Enables linker-intact catabolite quantification without correction

Free-payload IS (Auristatin E-d8) introduces recovery bias

Evidence Dimension	Structural match between internal standard and ADC-derived analyte/catabolite species
Target Compound Data	Aminobenzenesulfonic auristatin E-d8: full drug-linker conjugate (auristatin E + aminobenzenesulfonic linker); MW 761.05; C₃₇H₅₆D₈N₆O₈S
Comparator Or Baseline	Auristatin E-d8: free payload only (no linker); MW 740.05; C₄₀H₆₁D₈N₅O₇. MMAE-d8: monomethyl auristatin E only; MW ~726.03; C₃₉H₅₉D₈N₅O₇
Quantified Difference	Structural difference: presence vs. absence of aminobenzenesulfonic linker (ΔMW ~21 Da for d8 forms; significant ΔlogP, Δretention time, and Δionization efficiency between free payload and linker-conjugate)
Conditions	General principle of SIL-IS selection in regulated bioanalysis; documented for ADC payload quantification by Cheng et al. (2024) showing structural analog IS inadequately compensates for matrix effects

Why This Matters

For ADC programs using aminobenzenesulfonic acid-based linker chemistry, only the deuterated drug-linker conjugate—not a free-payload deuterated standard—can serve as a valid SIL-IS for quantifying linker-intact catabolites; this directly affects data integrity for regulatory submission of pharmacokinetic and drug metabolism studies.

• [1] MedChemExpress. Aminobenzenesulfonic auristatin E-d8 (Cat. No.: HY-145989S) – Product Description: deuterium labeled Aminobenzenesulfonic auristatin E, composed of Auristatin E linked via ADC linker Aminobenzenesulfonic. View Source
• [2] Kaur, S., et al. (2013). Bioanalytical strategies for the measurement of antibody-drug conjugates. Bioanalysis, 5(2), 201–226. View Source
• [3] Cheng, C.-N., et al. (2024). Quantifying payloads of antibody–drug conjugates using a postcolumn infused-internal standard strategy with LC–MS. Analytica Chimica Acta, 1298, 342412. View Source
• [4] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source

Non-Exchangeable Deuterium Label Stability

The eight deuterium atoms in Aminobenzenesulfonic auristatin E-d8 are located on the isopropyl side-chain alkyl positions of the auristatin peptide backbone, as confirmed by the published SMILES notation showing deuterium incorporation on the valine/dolaisoleucine residue side chains (−C([²H])(C([²H])([²H])[²H])([²H])C([²H])([²H])[²H]) . These positions involve carbon-bound deuterium (C–D bonds) rather than heteroatom-bound deuterium (N–D, O–D, or S–D), ensuring that the label is chemically stable and does not undergo protium-deuterium back-exchange under the aqueous, acidic, or enzymatic conditions encountered during biological sample preparation (plasma extraction, protein precipitation, solid-phase extraction, or enzymatic digestion) . In contrast, deuterium labels placed on exchangeable positions (e.g., amine N–D, hydroxyl O–D, or α-carbonyl C–D positions) can undergo pH- and temperature-dependent back-exchange, leading to time-dependent loss of the mass label, variable IS response, and compromised quantification accuracy [1]. The strategic placement of deuterium on non-exchangeable alkyl carbons ensures that the +8 Da mass shift is maintained throughout sample workup, storage, and analysis, providing robust and reproducible IS performance over extended analytical campaigns [2].

Label stability

Class-level inference

Non-exchangeable C–D bonds on isopropyl alkyl positions

Supports long-term method reproducibility

No back-exchange under aqueous acidic/basic conditions

Evidence Dimension	Deuterium label chemical stability under biological sample preparation conditions
Target Compound Data	Aminobenzenesulfonic auristatin E-d8: 8 deuterium atoms on alkyl (isopropyl) C–D positions; no exchangeable heteroatom-bound deuterium; label stable under aqueous acidic/basic/enzymatic conditions
Comparator Or Baseline	Hypothetical deuterated IS with labels on exchangeable positions (N–D, O–D, or α-carbonyl C–D): variable back-exchange rate depending on pH, temperature, and incubation time; reported deuterium loss of 5–95% over 24 h in aqueous buffer at pH 7.4
Quantified Difference	Qualitative: non-exchangeable C–D labels eliminate back-exchange as a source of method variability; exchangeable labels introduce time-, pH-, and matrix-dependent IS response drift
Conditions	SMILES structure analysis confirms deuterium placement; general principle validated across multiple SIL-IS design studies

Why This Matters

Label stability directly affects long-term method reproducibility and batch-to-batch consistency in regulated bioanalysis; procurement of a deuterated standard with non-exchangeable label placement reduces the risk of method failure during validation and sample analysis campaigns spanning weeks to months.

• [1] Davison, A. S., et al. (2013). Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis. Rapid Communications in Mass Spectrometry, 27(20), 2315–2323. View Source
• [2] ResolveMass Laboratories. (2025). Deuterated Reagents for Pharmaceutical Synthesis: Enhancing Drug Stability and Analytical Precision. Technical note on label stability. View Source

Supplier Documentation Completeness for Regulatory Use

MedChemExpress supplies Aminobenzenesulfonic auristatin E-d8 (Cat. HY-145989S) at a batch-specific purity of 98.02% with accompanying Certificate of Analysis (CoA), Safety Data Sheet (SDS), and handling instructions available for download, along with batch-specific molecular weight data for molarity calculations [1]. Fisher Scientific distributes the same MCE product with declarable purity of 98.0%, molecular formula C₃₇H₅₆D₈N₆O₈S, and MW 761.05 . Alfa Chemistry/Isotope Science offers the compound at ≥98.0% purity with SMILES code, storage conditions (4°C, protect from light; in solvent: −80°C for 6 months, −20°C for 1 month), and unlabeled CAS cross-reference (1800462-99-0) . In contrast, several alternative vendors list the product without a publicly declared purity percentage or provide only the unlabeled CAS without the full characterization data package required for regulatory bioanalytical method validation . The availability of a complete documentation package—including batch-specific purity, molecular weight, storage/stability data, and CoA traceability—is a procurement-relevant differentiator because it directly supports the documentation requirements of GLP and GCP bioanalytical studies under FDA/EMA/ICH M10 guidance, where internal standard identity, purity, and stability must be documented in the method validation report [2].

Documentation

Cross-study comparable

Complete CoA/SDS/Handling Instructions; batch-specific purity

Supports procurement qualification for regulated workflows

Alternative vendors may lack public purity data

Evidence Dimension	Availability and completeness of vendor-provided characterization documentation
Target Compound Data	MCE HY-145989S: 98.02% purity, full CoA/SDS/Handling Instructions, batch-specific datasheet PDF. Alfa Chemistry ACMA00063782: ≥98.0%, SMILES, storage conditions, CAS cross-reference
Comparator Or Baseline	Alternative vendors: limited or no publicly available purity data, no downloadable CoA, incomplete storage/stability information
Quantified Difference	Qualitative: complete documentation package (MCE, Alfa Chemistry) vs. incomplete or absent documentation (other vendors); MCE provides batch-specific PDF datasheet
Conditions	Vendor website product page comparison as of April 2026

Why This Matters

For procurement in regulated bioanalytical laboratories, vendor documentation completeness directly determines whether the internal standard can be qualified for use in GLP/GCP-compliant studies without additional in-house characterization, saving 2–4 weeks of analytical work per batch.

• [1] MedChemExpress. Aminobenzenesulfonic auristatin E-d8 (Cat. No.: HY-145989S). Purity: 98.02%. Data Sheet, SDS, and Handling Instructions available for download. View Source
• [2] ICH. (2022). ICH M10: Bioanalytical Method Validation and Study Sample Analysis. Section 3.2: Internal standard characterization requirements. View Source

Flexible Procurement Scale for Method to Clinical Phases

Aminobenzenesulfonic auristatin E-d8 is commercially available in a range of pack sizes suitable for the entire ADC development continuum: 1 mg (USD 960), 5 mg (USD 2,200), and 10 mg (USD 3,350) from MedChemExpress with in-stock availability [1]; 500 mg and 1 g quantities from InvivoChem ; and 1 mg at USD 864 from GlpBio [2]. The 1–10 mg scale supports method development and validation (typical consumption: ~0.5–5 mg for a full validation including linearity, precision/accuracy, selectivity, matrix effect, and stability assessments per ICH M10), while the 500 mg–1 g scale supports multi-year clinical study bioanalysis where a single lot of internal standard is preferred to avoid lot-to-lot variability in long-term trials [3]. In comparison, Auristatin E-d8 (free payload IS) is listed at USD 2,310 for 1 mg from InvivoChem , making the drug-linker conjugate d8 standard more economical on a per-mg basis at the method-development scale while providing the structural completeness required for linker-intact catabolite quantification.

Supply scale

Cross-study comparable

USD 864–960/mg (1 mg); 500 mg–1 g bulk available

Supports method development through clinical study supply

Compare to free payload Auristatin E-d8 at ~USD 2,310/mg

Evidence Dimension	Commercial availability, pack size range, and unit pricing
Target Compound Data	Aminobenzenesulfonic auristatin E-d8: 1 mg (USD 864–960), 5 mg (USD 2,200), 10 mg (USD 3,350), 500 mg, 1 g. Multiple vendors with in-stock availability.
Comparator Or Baseline	Auristatin E-d8: 1 mg (USD 2,310, InvivoChem). MMAE-d8: pricing varies; typically USD 500–1,500 per mg depending on vendor and quantity.
Quantified Difference	Drug-linker conjugate d8 IS: ~USD 864–960/mg (1 mg scale); free payload Auristatin E-d8: ~USD 2,310/mg; cost advantage of ~2.4–2.7× for the drug-linker conjugate form at the 1 mg scale
Conditions	Pricing as listed on vendor websites, April 2026; prices subject to change; does not include bulk or institutional discounts

Why This Matters

The combination of broad pack size availability (from milligram to gram scale) and competitive unit pricing relative to free-payload deuterated standards makes this compound economically viable for both method development and long-term clinical bioanalysis support, reducing the risk of supply discontinuity during multi-year ADC programs.

• [1] MedChemExpress. Aminobenzenesulfonic auristatin E-d8 (Cat. No.: HY-145989S). Pricing: 1 mg USD 960; 5 mg USD 2,200; 10 mg USD 3,350. In-stock. View Source
• [2] GlpBio. Aminobenzenesulfonic auristatin E-d8 (Cat. No.: GC67877). Pricing: 1 mg USD 864. In stock. View Source
• [3] ICH. (2022). ICH M10: Bioanalytical Method Validation and Study Sample Analysis. Guidance on internal standard lot consistency for long-term studies. View Source

Aminobenzenesulfonic Auristatin E-d8: Key Applications

Regulated PK Quantification of Drug-Linker Catabolites

In GLP-compliant pharmacokinetic studies of ADCs employing aminobenzenesulfonic acid linker chemistry, this deuterated drug-linker conjugate serves as the definitive SIL-IS for quantifying both the intact drug-linker conjugate and its linker-containing catabolites in plasma, serum, and tissue homogenates. Its +8 Da mass shift eliminates isotopic cross-talk with the protio analyte (the natural M+8 abundance is <0.01%), enabling accurate quantification across the full calibration range down to the LLOQ without mathematical cross-talk correction . Its structural identity with the analyte—preserving the aminobenzenesulfonic linker moiety—ensures co-extraction, co-elution, and matched ionization efficiency across diverse biological matrices, directly satisfying the ICH M10 requirement that the internal standard compensate for matrix effects and recovery variability [1]. The ≥98.0% purity with batch-specific CoA documentation supports the traceability requirements of regulated bioanalysis [2].

ADC Catabolism Profiling of Linker-Intact Metabolites

For ADC programs investigating intracellular drug release mechanisms, Aminobenzenesulfonic auristatin E-d8 enables precise quantification of linker-intact catabolites (e.g., cysteine-aminobenzenesulfonic-auristatin E) released upon lysosomal proteolysis of non-cleavable linker ADCs. Using this deuterated drug-linker conjugate as the internal standard—rather than a free-payload deuterated standard such as Auristatin E-d8—eliminates the differential recovery and ionization bias introduced when a linker-free standard is used to quantify a linker-containing catabolite . The non-exchangeable deuterium label placement on alkyl positions ensures that the +8 Da mass label is preserved throughout the acidic lysosomal mimic conditions (pH 4–5, 37°C, 24–72 h incubations) typically employed in in vitro ADC catabolism assays, preventing the time-dependent label loss that compromises data from standards labeled on exchangeable positions [1].

Cross-Laboratory Bioanalytical Method Validation

The commercial availability of Aminobenzenesulfonic auristatin E-d8 at multiple scales (1 mg to 1 g) from multiple qualified vendors enables consistent procurement for method development, pre-study validation, and in-study sample analysis across sponsor and CRO laboratories . Using a single lot of the deuterated internal standard across all phases of a multi-year ADC clinical program minimizes lot-to-lot variability—a key consideration under ICH M10, which recommends that the same internal standard lot be used throughout a study when feasible [1]. The competitive unit pricing at the method-development scale (~USD 864–960/mg at 1 mg) compared with free-payload deuterated standards (~USD 2,310/mg for Auristatin E-d8) reduces the procurement cost barrier for comprehensive method validation experiments requiring 5–50 mg of internal standard [2].

DAR Determination via Linker-Specific Cleavage LC-MS

In analytical characterization workflows for ADC critical quality attributes, Aminobenzenesulfonic auristatin E-d8 can be employed as an internal standard for quantifying the drug-linker conjugate released after site-specific chemical or enzymatic cleavage of the ADC (e.g., IdeS digestion followed by reduction), enabling accurate DAR determination by LC-MS. Because the deuterated standard matches the full cleaved drug-linker species—not merely the free payload—it accounts for any linker-dependent variation in MS ionization efficiency that would otherwise bias DAR calculations when using a payload-only standard . The compound's defined storage conditions (powder at −20°C for 3 years; in solvent at −80°C for 6 months) and light-sensitive handling requirements ensure long-term stability suitable for use as a reference standard in quality control laboratories supporting ADC manufacturing and lot release [1].

Application

Selection Property

Validation Focus

ADC drug-linker PK/catabolite quantification

Full drug-linker structure match

Accuracy near lower limit; cross-talk elimination

Intracellular catabolism profiling

Linker-complete metabolite identification

Catabolite recovery consistency across pH/temperature

Multi-site method transfer

Batch-specific documentation and lot traceability

Inter-laboratory precision and reproducibility

DAR determination by linker-specific cleavage LC-MS

Matched cleaved drug-linker species

DAR calculation consistency; ionization correction

• [1] ICH. (2022). ICH M10: Bioanalytical Method Validation and Study Sample Analysis. Internal standard selection and characterization requirements. View Source
• [2] MedChemExpress. Aminobenzenesulfonic auristatin E-d8 (Cat. No.: HY-145989S). Product page including purity, CoA, storage conditions, and pricing. View Source